3-Isopropylpiperidine
Overview
Description
3-Isopropylpiperidine is a compound with the molecular formula C8H17N . It is a synthetic fragment that plays a significant role in the pharmaceutical industry . Its derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidines, including this compound, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A cross-coupling approach to enantioenriched 3-piperidines from pyridine- and sp2-hybridized boronic acids has been reported .
Molecular Structure Analysis
The molecular structure of this compound includes one nitrogen atom and five carbon atoms in the sp3-hybridized state . The InChI representation of the molecule is InChI=1S/C8H17N/c1-7(2)8-4-3-5-9-6-8/h7-9H,3-6H2,1-2H3
.
Chemical Reactions Analysis
Piperidines, including this compound, are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 127.23 g/mol . It is a liquid at room temperature . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 .
Scientific Research Applications
Novel Histamine-3 Receptor Inverse Agonists for Obesity Treatment
Research into obesity treatments led to the development of 5-hydroxyindole-2-carboxylic acid amides as novel histamine-3 receptor inverse agonists. One compound in this series includes 1-isopropyl-5-(1-isopropylpiperidin-4-yloxy)-1H-indol-2-yl]methanone, which has shown efficacy in reducing food intake in obese rats (Pierson et al., 2009).
Brain-Protective Activity of Hydroxypyridine Derivatives
A study on the neuroprotective activity of 3-hydroxypyridine derivatives, including 3-Isopropylpiperidine, found that these compounds significantly reduced ischemic damage in brain tissue. This research suggests potential applications in treating neurological disorders (Belanov et al., 2022).
Controlled Release of Bioactive Agents
In the field of chemical biology and drug delivery, 3-Isocyanopropyl derivatives have been used for the controlled release of drugs and fluorophores in biological systems. This research highlights the potential of this compound in developing advanced drug delivery mechanisms (Tu et al., 2018).
Investigation of Phenmetrazine Analogs
Studies on 3-fluorophenmetrazine, a phenmetrazine analog, provide insights into treatment options for conditions like obesity and drug dependence. This research also explores the chemical differentiation and characterization of such compounds, which include structural elements related to this compound (McLaughlin et al., 2017).
Enhancing Binding Affinity to Thrombin
In medicinal chemistry, compounds containing 1-isopropylpiperidine moieties have been identified as potent inhibitors of factor Xa and thrombin, indicating potential applications in developing antithrombotic agents (Belviso et al., 2014).
Electrophoretic Separation Optimization
Research on the electrophoretic separation of methylpyridines, including 3-substituted variants, demonstrates the potential use of this compound in improving separation techniques in analytical chemistry (Wren, 1991).
Mechanism of Action
Target of Action
3-Isopropylpiperidine is a derivative of piperidine, a heterocyclic compound . Piperidine and its derivatives have been found to exhibit a wide range of pharmacological activities, including anticancer potential . .
Mode of Action
Piperidine derivatives have been shown to interact with various signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/aκt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-iκb, etc . These interactions can lead to inhibition of cell migration and help in cell cycle arrest .
Biochemical Pathways
Piperidine and its derivatives have been shown to regulate several crucial signaling pathways essential for the establishment of cancers . These include STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB, etc .
Result of Action
Piperidine and its derivatives have been shown to inhibit cell migration and help in cell cycle arrest, thereby inhibiting the survivability of cancer cells .
Safety and Hazards
Future Directions
Piperidine compounds, including 3-Isopropylpiperidine, have shown therapeutic potential against various types of cancers . Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines , and the exploration of their medical applications .
properties
IUPAC Name |
3-propan-2-ylpiperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N/c1-7(2)8-4-3-5-9-6-8/h7-9H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKEYLVBZOQMOOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCCNC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13603-18-4 | |
Record name | 3-(propan-2-yl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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